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Compound of Interest

Compound Name: 2-Bromo-3,6-dichlorophenol

CAS No.: 63862-91-9

Cat. No.: B1281853

Get Quote

Executive Summary
2-Bromo-3,6-dichlorophenol is a tri-halogenated phenolic building block characterized by

distinct electronic and steric properties. Its primary value in research lies in its chemoselectivity:

the presence of a reactive bromine atom at the ortho position, distinct from the less reactive

chlorine substituents at the meta and ortho positions. This reactivity differential makes it an

ideal scaffold for sequential cross-coupling reactions (e.g., Suzuki-Miyaura), allowing for the

precise construction of non-symmetric biaryl ligands, pharmaceuticals, and agrochemicals.

Furthermore, it serves as a critical analytical standard in environmental toxicology, specifically

in tracking the degradation pathways of brominated flame retardants (BFRs) into mixed

halogenated dioxins.

Chemical Constitution & Properties[1][2][3]
The molecule features a phenol core substituted with chlorine at positions 3 and 6, and

bromine at position 2. Note that due to symmetry, the precursor 2,5-dichlorophenol is often the

starting material; introducing bromine at the remaining ortho site (position 6 relative to the

original numbering) yields the 2-Bromo-3,6-dichloro pattern upon re-numbering.
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Property Value

IUPAC Name 2-Bromo-3,6-dichlorophenol

CAS Registry 63862-91-9

Molecular Formula C₆H₃BrCl₂O

Molecular Weight 241.90 g/mol

SMILES
OC1=C(Br)C(Cl)=CC=C1Cl (Isomeric

representation)

Appearance White to off-white crystalline solid

Acidity (pKa)
~6.5 (Estimated; enhanced acidity due to -I

effect of halogens)

Solubility
Soluble in DCM, EtOAc, MeOH; sparingly

soluble in water

Synthetic Utility: The "Suzuki Switch"[7]
The defining feature of 2-Bromo-3,6-dichlorophenol is the reactivity hierarchy of its halogen

substituents. In Palladium-catalyzed cross-coupling, the C–Br bond (Bond Dissociation Energy

~81 kcal/mol) undergoes oxidative addition significantly faster than the C–Cl bonds (~96

kcal/mol).

Chemoselective Functionalization
Researchers utilize this molecule to perform site-selective arylation.

Step 1 (High Reactivity): Pd-catalyzed coupling at the C2-Br position.

Step 2 (Low Reactivity): Subsequent activation of the C3-Cl or C6-Cl positions using

specialized ligands (e.g., Buchwald phosphines) or harsher conditions.

This "switch" allows the phenol to act as a linchpin for linking two different aryl groups,

essential in Fragment-Based Drug Discovery (FBDD).
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Synthesis Pathway Visualization
The following diagram illustrates the synthesis of the compound and its divergent reactivity.
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Caption: Synthesis from 2,5-dichlorophenol and divergent pathways: Chemoselective coupling

(Green) vs. Environmental degradation (Orange).

Key Research Applications
Pharmaceutical & Agrochemical Intermediates

Phytoalexin Analogs: Halogenated phenols are precursors to biphenyl phytoalexins

(antimicrobial compounds produced by plants). The 2-bromo position allows the attachment

of the second phenyl ring, mimicking natural defense signaling molecules.

Herbicides: Structural analogs of Dicamba (3,6-dichloro-2-methoxybenzoic acid). 2-Bromo-
3,6-dichlorophenol can be converted to benzoic acid derivatives via carbonylation at the

bromine site, offering a pathway to novel auxin-mimic herbicides.

Environmental Toxicology (Dioxin Precursors)
A critical, albeit negative, application is its use as a reference standard in combustion

toxicology.

Mechanism: During the incineration of waste containing both chlorinated and brominated

flame retardants, 2-Bromo-3,6-dichlorophenol acts as a "predioxin."
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Pathway: It undergoes radical condensation to form Polyhalogenated Dibenzo-p-dioxins and

Dibenzofurans (PXDD/Fs).

Research Use: Labs use the pure compound to calibrate GC-MS instruments for detecting

these toxic metabolites in environmental samples (fly ash, soil).

Experimental Protocol: Chemoselective Suzuki
Coupling
Objective: Selectively couple a phenyl group to the C2-position without disturbing the C3/C6

chlorines.

Materials:

2-Bromo-3,6-dichlorophenol (1.0 equiv)[1][2][3]

Phenylboronic acid (1.1 equiv)

Pd(PPh₃)₄ (3-5 mol%)

Na₂CO₃ (2.0 equiv, 2M aqueous)

Solvent: 1,4-Dioxane or DME

Procedure:

Setup: Charge a flame-dried Schlenk flask with 2-Bromo-3,6-dichlorophenol,
phenylboronic acid, and Pd catalyst under Argon.

Solvation: Add degassed 1,4-Dioxane and aqueous Na₂CO₃.

Reaction: Heat to 70–80°C. Note: Do not exceed 90°C to prevent oxidative addition into the

C-Cl bonds.

Monitoring: Monitor via TLC (Hexane/EtOAc). The starting material (lower Rf) should

disappear, replaced by the mono-arylated product.
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Workup: Quench with dilute HCl, extract with EtOAc, and purify via silica gel

chromatography.

Validation:

¹H NMR: Look for the disappearance of the high-field aromatic signals associated with the

shielding effect of Br.

MS: Verify the isotopic pattern. The product should retain the Cl₂ pattern (9:6:1 intensity

ratio for M, M+2, M+4) but lose the Br pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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